Cas no 56661-74-6 (1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-
• CAS No: 56661-74-6
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 348181
• PubChem ID: 12388295
• Update Time: 2025-10-29

1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 4-methyl-1-oxo-
• 4-methyl-1-oxoisochromene-3-carboxylic acid
• 4-Methylisocoumarin-3-carboxylic acid
• 4-methyl-1-oxo-1H-isochromene-3-carboxylicacid
• EN300-269294
• 56661-74-6
• SCHEMBL10712200
• AKOS022647729
• DTXSID40495890
• Z1508929166
• 4-methyl-1-oxo-1H-isochromene-3-carboxylic acid
• 4-Methyl-1-oxo-1H-2-benzopyran-3-carboxylic acid
• 4-Methylisocoumarin -3- carboxylic acid
• PDPBEHRWSYREIE-UHFFFAOYSA-N
• 4-methyl-isocoumarin-3-carboxylic acid

• Inchi： 1S/C11H8O4/c1-6-7-4-2-3-5-8(7)11(14)15-9(6)10(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： PDPBEHRWSYREIE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C)=C1C(=O)O)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives